Cas no 1344306-84-8 (3-(5-methylfuran-2-yl)thiomorpholine)

• Product Name: 3-(5-methylfuran-2-yl)thiomorpholine
• CAS No: 1344306-84-8
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• MDL: MFCD20287203
• CID: 4591074
• PubChem ID: 54595947
• Update Time: 2025-05-21

3-(5-methylfuran-2-yl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylfuran-2-yl)thiomorpholine
• Thiomorpholine, 3-(5-methyl-2-furanyl)-

• MDL： MFCD20287203
• Inchi： 1S/C9H13NOS/c1-7-2-3-9(11-7)8-6-12-5-4-10-8/h2-3,8,10H,4-6H2,1H3
• InChI Key： VGIHRALKSXBBGQ-UHFFFAOYSA-N
• SMILES： N1CCSCC1C1=CC=C(C)O1

Computed Properties

• Exact Mass: 183.072
• Monoisotopic Mass: 183.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(5-methylfuran-2-yl)thiomorpholine

Recent Advances in the Study of 3-(5-methylfuran-2-yl)thiomorpholine (CAS: 1344306-84-8) in Chemical Biology and Pharmaceutical Research

The compound 3-(5-methylfuran-2-yl)thiomorpholine (CAS: 1344306-84-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a thiomorpholine core substituted with a 5-methylfuran-2-yl group, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and pharmacological potential. This research brief synthesizes the latest findings related to this compound, providing insights into its current applications and future directions.

Recent studies have focused on the synthesis and optimization of 3-(5-methylfuran-2-yl)thiomorpholine, with particular emphasis on its role as a building block for more complex pharmacophores. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advances in catalytic methods and green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient palladium-catalyzed coupling reaction to synthesize this compound with high enantiomeric purity, which is critical for its application in drug development.

The pharmacological potential of 3-(5-methylfuran-2-yl)thiomorpholine has been explored in the context of central nervous system (CNS) disorders. Preliminary in vitro and in vivo studies suggest that this compound exhibits modulatory effects on neurotransmitter systems, particularly those involving serotonin and dopamine receptors. A recent preclinical study highlighted its potential as an adjunct therapy for neurodegenerative diseases, such as Parkinson's and Alzheimer's, due to its ability to cross the blood-brain barrier and exhibit neuroprotective properties. However, further validation through clinical trials is required to confirm these findings.

In addition to its CNS applications, 3-(5-methylfuran-2-yl)thiomorpholine has shown promise in oncology research. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, including breast and lung carcinomas. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which are often dysregulated in cancer. These findings suggest that this compound could serve as a scaffold for the development of targeted anticancer agents.

Despite these promising results, challenges remain in the development and application of 3-(5-methylfuran-2-yl)thiomorpholine. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed to translate laboratory findings into clinical applications. Future research directions may include structure-activity relationship (SAR) studies to optimize its pharmacological profile, as well as investigations into its potential synergistic effects with existing therapeutics. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize the therapeutic potential of this compound.

In conclusion, 3-(5-methylfuran-2-yl)thiomorpholine (CAS: 1344306-84-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and broad biological activity make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for innovative treatments in CNS disorders and oncology, provided that current challenges are effectively addressed. Continued interdisciplinary collaboration and investment in research will be key to unlocking its full potential.